4,4-Difluoropiperidine-2-carboxylic acid hydrochloride

• IUPAC Name: 4,4-difluoropiperidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H9F2NO2.ClH/c7-6(8)1-2-9-4(3-6)5(10)11;/h4,9H,1-3H2,(H,10,11);1H
• InChI Key: SOUCQGWACSXVHT-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(CC1(F)F)C(=O)O.Cl
• Molecular Formula: C6H10ClF2NO2
• Molecular Weight: 201.60 g/mol
• CAS RN: 2243509-76-2

Description

4,4-Difluoropiperidine-2-carboxylic acid hydrochloride is a chemical compound with the molecular formula C6H10ClF2NO2. It is used in various chemical reactions and has potential applications in research and development.

Molecular Structure Analysis

The molecular structure of 4,4-Difluoropiperidine-2-carboxylic acid hydrochloride consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, and two fluorine atoms attached to the 4th carbon atom of the ring. The 2nd carbon atom of the ring is attached to a carboxylic acid group.

Physical And Chemical Properties Analysis

The physical and chemical properties of 4,4-Difluoropiperidine-2-carboxylic acid hydrochloride include a molecular weight of 201.6. It is a solid at room temperature. More specific properties like melting point, boiling point, solubility, and others might be found in specialized chemical databases.

Scientific Research Applications

Synthetic Pathways and Fluorinated Amino Acids

4,4-Difluoropiperidine-2-carboxylic acid hydrochloride is significant in the synthesis of fluorinated amino acids. A study by Verniest et al. (2008) describes a synthetic pathway toward valuable 3,3-difluoropiperidines, starting from delta-chloro-alpha,alpha-difluoroimines. This pathway was also applied to synthesize N-protected 3,3-difluoropipecolic acid, a new fluorinated amino acid (Verniest et al., 2008).

Continuous Flow Carboxylation

Jean-Paul Kestemont et al. (2021) reported a large-scale carboxylation of N-Boc-4,4-difluoropiperidine using a continuous flow process. This process involved α-deprotonation using s-BuLi in THF and subsequent trapping with CO2 gas, supporting medicinal chemistry research (Kestemont et al., 2021).

Synthesis of 4-Substituted 3,3-Difluoropiperidines

The synthesis of 4-substituted 3,3-difluoropiperidines was evaluated by Surmont et al. (2010). They synthesized 4-alkoxymethyl- and 4-aryloxymethyl-3,3-difluoropiperidines, which are crucial for medicinal chemistry, demonstrating the compound's versatility in creating diverse fluorinated structures (Surmont et al., 2010).

Electrochemical Mineralization of Perfluorocarboxylic Acids

A study by Niu et al. (2012) on the electrochemical mineralization of perfluorocarboxylic acids used a Ce-doped modified porous nanocrystalline PbO2 film electrode. This research is relevant for treating environmental contaminants and highlights the compound's role in environmental chemistry (Niu et al., 2012).